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Compound of Interest

Compound Name: (Rac)-AB-423

Cat. No.: B15564157 Get Quote

A comprehensive review of the available scientific and patent literature reveals detailed

information for (Rac)-AB-423, an anti-HBV candidate. However, no publicly accessible data

could be identified for a compound designated as AB-424, precluding a direct comparative

analysis.

This guide, therefore, focuses on presenting the available experimental data and

characteristics of (Rac)-AB-423, intended for researchers, scientists, and drug development

professionals.

(Rac)-AB-423: A Profile
(Rac)-AB-423, also known as DVR-23, has been identified as a candidate compound with

activity against the Hepatitis B virus (HBV)[1][2][3][4]. The "(Rac)" designation indicates that the

compound is a racemic mixture, containing equal amounts of its enantiomers.

Chemical Properties
A summary of the key chemical properties of (Rac)-AB-423 is presented in the table below.
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Property Value Reference

CAS Number 422547-55-5 [1][2][3][5]

Synonyms DVR-23 [1][2][3][4]

Molecular Formula C17H17F3N2O3S [1]

Molecular Weight 386.39 [1][4]

Biological Activity and Pharmacokinetics
(Rac)-AB-423 has demonstrated promising anti-HBV activity[4]. Preclinical data suggests it

exhibits favorable pharmacokinetic properties, including good systemic exposure and high oral

bioavailability[4]. A key efficacy finding is its ability to achieve a viral load reduction of over 2 log

in a hydrodynamic injection (HDI) HBV mouse model[4].

Furthermore, in vitro studies have shown that (Rac)-AB-423 does not induce the activity of key

cytochrome P450 enzymes, CYP1A2, CYP3A4, or CYP2B6, even at high concentrations[4].

This is a desirable characteristic for a drug candidate as it suggests a lower potential for drug-

drug interactions.

Experimental Protocols
While detailed experimental protocols for the studies on (Rac)-AB-423 are not publicly

available in their entirety, the cited literature provides an overview of the methodologies used.

In Vivo Efficacy Assessment (HDI HBV Mouse Model):

The hydrodynamic injection (HDI) model in mice is a standard method for establishing transient

HBV replication in vivo. A general workflow for such an experiment is outlined below.
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Experimental Workflow: In Vivo Efficacy

HBV DNA Plasmid Injection
(Hydrodynamic Tail Vein)

Establishment of
HBV Replication

Treatment with (Rac)-AB-423
(Oral Gavage)

Serum Collection
(Multiple Time Points)

Quantification of
Serum HBV DNA (qPCR)

Analysis of
Viral Load Reduction
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Experimental Workflow: CYP Induction Assay

Culture Human Hepatocytes

Treatment with (Rac)-AB-423
(Various Concentrations)

Incubation
(e.g., 48-72 hours)

Cell Lysis and
RNA Extraction

qRT-PCR for CYP mRNA
(CYP1A2, CYP3A4, CYP2B6)

Data Analysis:
Fold Change vs. Control

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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